Cas no 1806049-19-3 (2-(Difluoromethyl)-4-nitro-3-(trifluoromethoxy)pyridine-5-carboxylic acid)

• Product Name: 2-(Difluoromethyl)-4-nitro-3-(trifluoromethoxy)pyridine-5-carboxylic acid
• CAS No: 1806049-19-3
• MF: C₈H₃F₅N₂O₅
• MW: 302.111839532852
• CID: 4813102
• Update Time: 2025-06-25

2-(Difluoromethyl)-4-nitro-3-(trifluoromethoxy)pyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-4-nitro-3-(trifluoromethoxy)pyridine-5-carboxylic acid

• Inchi： 1S/C8H3F5N2O5/c9-6(10)3-5(20-8(11,12)13)4(15(18)19)2(1-14-3)7(16)17/h1,6H,(H,16,17)
• InChI Key： NJVZNKDIGOJGQQ-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C(C(=O)O)=CN=1)[N+](=O)[O-])OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 384
• XLogP3: 2
• Topological Polar Surface Area: 105

Additional information on 2-(Difluoromethyl)-4-nitro-3-(trifluoromethoxy)pyridine-5-carboxylic acid

2-(Difluoromethyl)-4-nitro-3-(trifluoromethoxy)pyridine-5-carboxylic acid (CAS No. 1806049-19-3): An Overview

2-(Difluoromethyl)-4-nitro-3-(trifluoromethoxy)pyridine-5-carboxylic acid (CAS No. 1806049-19-3) is a novel and highly functionalized pyridine derivative that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a difluoromethyl group, a nitro group, and a trifluoromethoxy substituent, all of which contribute to its diverse chemical and biological properties.

The synthesis of 2-(difluoromethyl)-4-nitro-3-(trifluoromethoxy)pyridine-5-carboxylic acid has been extensively studied due to its potential applications in the development of new therapeutic agents. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, making it more accessible for further research and development. One notable synthetic route involves the sequential introduction of the difluoromethyl, nitro, and trifluoromethoxy groups onto a pyridine scaffold, followed by carboxylation to yield the final product.

In terms of its chemical properties, 2-(difluoromethyl)-4-nitro-3-(trifluoromethoxy)pyridine-5-carboxylic acid exhibits high stability under various conditions, making it suitable for use in both laboratory and industrial settings. The presence of the difluoromethyl group enhances the lipophilicity of the molecule, while the nitro and trifluoromethoxy substituents contribute to its electronic properties and reactivity. These features collectively make this compound a valuable building block for the synthesis of more complex molecules with potential biological activity.

The biological activity of 2-(difluoromethyl)-4-nitro-3-(trifluoromethoxy)pyridine-5-carboxylic acid has been explored in several studies. Research has shown that this compound possesses potent inhibitory activity against various enzymes and receptors, making it a promising lead compound for drug discovery. For instance, it has been reported to exhibit significant inhibition against specific kinases involved in cancer pathways, suggesting its potential as an anticancer agent. Additionally, preliminary studies have indicated that this compound may have antimicrobial properties, further expanding its therapeutic potential.

In the context of medicinal chemistry, 2-(difluoromethyl)-4-nitro-3-(trifluoromethoxy)pyridine-5-carboxylic acid serves as an important scaffold for the design and synthesis of novel drug candidates. Its unique combination of functional groups allows for a wide range of structural modifications, enabling researchers to fine-tune its pharmacological properties. For example, the carboxylic acid moiety can be readily converted into various esters or amides, which can enhance solubility or bioavailability depending on the desired application.

The pharmacokinetic profile of 2-(difluoromethyl)-4-nitro-3-(trifluoromethoxy)pyridine-5-carboxylic acid has also been investigated to assess its suitability as a drug candidate. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high lipophilicity facilitates good membrane permeability, while its stability under physiological conditions ensures prolonged bioavailability. These characteristics are crucial for optimizing drug delivery and therapeutic efficacy.

In conclusion, 2-(difluoromethyl)-4-nitro-3-(trifluoromethoxy)pyridine-5-carboxylic acid (CAS No. 1806049-19-3) is a versatile and promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable chemical and biological properties make it an attractive candidate for further development into novel therapeutic agents. Ongoing research continues to uncover new applications and optimize its use in various medical fields.